molecular formula C20H24N2OS B8411647 5,6,7,8,9,10-Hexahydro-alpha-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol

5,6,7,8,9,10-Hexahydro-alpha-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol

Cat. No.: B8411647
M. Wt: 340.5 g/mol
InChI Key: OSQOQGRWBMQFTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6,7,8,9,10-Hexahydro-alpha-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol is a useful research compound. Its molecular formula is C20H24N2OS and its molecular weight is 340.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H24N2OS

Molecular Weight

340.5 g/mol

IUPAC Name

3-phenyl-1-(7-thia-2,5-diazatricyclo[6.6.0.02,6]tetradeca-1(8),3,5-trien-3-yl)propan-1-ol

InChI

InChI=1S/C20H24N2OS/c23-18(13-12-15-8-4-3-5-9-15)17-14-21-20-22(17)16-10-6-1-2-7-11-19(16)24-20/h3-5,8-9,14,18,23H,1-2,6-7,10-13H2

InChI Key

OSQOQGRWBMQFTJ-UHFFFAOYSA-N

Canonical SMILES

C1CCCC2=C(CC1)N3C(=CN=C3S2)C(CCC4=CC=CC=C4)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Magnesium (0.29 g) in THF (70 mL) was treated with (2-bromoethyl) benzene (2.22 g) and the Grignard reagent was generated during 24 hours. Solid 5,6,7,8,9,10-Hexahydro-cyclooct[d]imidazo[2,1-b]thiazole-3-carboxaldehyde (Formula H-6) (0.70 g) was added, reacted for 2.5 hours and the supernate was decanted into 5% ammonium chloride solution. The precipitated 5,6,7,8,9,10-Hexahydro-α-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]-thiazole-3-methanol (Formula H-7) was extracted into ethyl acetate, the extracts were washed, dried, and evaporated to a viscous residue (1.51 g). Crystallization of the residue from acetonitrile solution provided pure 5,6,7,8,9,10-Hexahydro-α-(2-phenylethyl)cyclooct[d]imidazo-[2,1-b]thiazole-3-methanol (Formula H-7) (0.79 g), m.p. 123-124°.
Quantity
0.29 g
Type
reactant
Reaction Step One
Quantity
2.22 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5,6,7,8,9,10-Hexahydro-cyclooct[d]imidazo[2,1-b]thiazole-3-carboxaldehyde
Quantity
0.7 g
Type
reactant
Reaction Step Three

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